Cas no 339278-97-6 (N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine)
N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine
- 4-Pyrimidinamine, N-cyclohexyl-6-[(methylsulfinyl)methyl]-2-(4-pyridinyl)-
-
- Inchi: 1S/C17H22N4OS/c1-23(22)12-15-11-16(19-14-5-3-2-4-6-14)21-17(20-15)13-7-9-18-10-8-13/h7-11,14H,2-6,12H2,1H3,(H,19,20,21)
- InChI Key: OWGZMVLLWVDDJB-UHFFFAOYSA-N
- SMILES: C1(C2C=CN=CC=2)=NC(CS(C)=O)=CC(NC2CCCCC2)=N1
Experimental Properties
- Density: 1.277±0.06 g/cm3(Predicted)
- Boiling Point: 534.0±50.0 °C(Predicted)
- pka: 2.36±0.10(Predicted)
N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00886617-1g |
N-Cyclohexyl-6-(methanesulfinylmethyl)-2-(pyridin-4-yl)pyrimidin-4-amine |
339278-97-6 | 90% | 1g |
¥2394.0 | 2023-03-29 | |
| Key Organics Ltd | 4L-551S-1MG |
N-cyclohexyl-6-[(methylsulfinyl)methyl]-2-(4-pyridinyl)-4-pyrimidinamine |
339278-97-6 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 4L-551S-5MG |
N-cyclohexyl-6-[(methylsulfinyl)methyl]-2-(4-pyridinyl)-4-pyrimidinamine |
339278-97-6 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | 4L-551S-10MG |
N-cyclohexyl-6-[(methylsulfinyl)methyl]-2-(4-pyridinyl)-4-pyrimidinamine |
339278-97-6 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | 4L-551S-50MG |
N-cyclohexyl-6-[(methylsulfinyl)methyl]-2-(4-pyridinyl)-4-pyrimidinamine |
339278-97-6 | >90% | 50mg |
£102.00 | 2023-09-07 | |
| Key Organics Ltd | 4L-551S-100MG |
N-cyclohexyl-6-[(methylsulfinyl)methyl]-2-(4-pyridinyl)-4-pyrimidinamine |
339278-97-6 | >90% | 100mg |
£146.00 | 2023-09-07 | |
| Ambeed | A914540-1g |
N-Cyclohexyl-6-(methanesulfinylmethyl)-2-(pyridin-4-yl)pyrimidin-4-amine |
339278-97-6 | 90% | 1g |
$348.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629995-1mg |
N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine |
339278-97-6 | 98% | 1mg |
¥535.00 | 2024-05-18 |
N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine
Introduction to N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine (CAS No. 339278-97-6)
N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine, identified by its CAS number 339278-97-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly its N-cyclohexyl substituent and the presence of a methylsulfinyl group, contribute to its unique chemical properties and make it a promising candidate for further investigation.
The pyrimidine core of N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine is a key pharmacophore that interacts with various biological targets. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively studied for their role in modulating biological pathways. The introduction of the pyridin-4-yl group at the 2-position of the pyrimidine ring enhances the molecule's solubility and bioavailability, making it more suitable for in vivo studies. This modification also allows for further functionalization, enabling the development of novel derivatives with enhanced pharmacological properties.
In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes involved in cancer progression. N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine has been identified as a potential inhibitor of several kinases, which are critical enzymes in cellular signaling pathways. The methylsulfinyl group in this compound plays a crucial role in its binding affinity to these kinases, thereby modulating their activity. This has led to extensive research into its potential as an anti-cancer agent.
One of the most compelling aspects of N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine is its ability to interact with multiple targets simultaneously. This polypharmacological activity can lead to synergistic effects, improving therapeutic outcomes. For instance, studies have shown that this compound can inhibit both cyclin-dependent kinases (CDKs) and tyrosine kinases, which are overexpressed in many cancer cells. By targeting multiple pathways simultaneously, N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine may offer a more comprehensive approach to cancer treatment compared to single-target inhibitors.
The synthesis of N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-y l)pyrimidin -4 -amine involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The introduction of the N-cyclohexyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the incorporation of the methylsulfinyl group demands precise stoichiometry and optimization to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced chemical techniques in the development of novel pharmaceutical agents.
The pharmacological profile of N-cyclohexyl -6 -((methylsulfin yl)m eth yl)-2-(pyridin -4 -y l) py rimid in -4 -a min has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its inhibitory activity against various kinases, including those involved in cancer cell proliferation and survival. These findings have been supported by preclinical studies, which have shown that this compound can effectively reduce tumor growth in animal models. The results from these studies suggest that N-cyclohex yl -6 -((m eth yls ulf i ny l )m eth yl ) -2 -( py ri din -4 -y l ) py rim id i n -4 -a min holds significant promise as a therapeutic agent for cancer treatment.
The structural diversity offered by N-cyclohex yl -6 -((m eth yls ulf i ny l )me th yl ) -2 -( py ri din -4 -y l ) py rim id i n -4 -a min also makes it an attractive scaffold for drug discovery. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. For example, exploring different substituents at the 6-position could lead to compounds with enhanced selectivity or potency against specific targets. This flexibility underscores the importance of N-cyclohex yl -6 -((m eth yls ulf i ny l )me th yl ) -2 -( py ri din -4 -y l ) py rim id i n -4 -a min as a valuable tool in medicinal chemistry.
In conclusion, N-cyclohex yl -6 -((m eth yls ulf i ny l )me th yl ) -2 -( py ri din -4-y l) py rim id i n 4-a min (CAS No. 339278 97 6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it a promising candidate for further investigation as an anti-cancer agent. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-cyclohex yl 6 (( methyl sulfiny l)m eth yl ) 2 ( py ri din 44y l ) p y rim idi n 44amin are likely to play a crucial role in shaping the future of drug discovery and development.
339278-97-6 (N-cyclohexyl-6-((methylsulfinyl)methyl)-2-(pyridin-4-yl)pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)